Cas no 1343149-29-0 (4-(2-methylcyclohexyl)aminobutan-2-ol)

• Product Name: 4-(2-methylcyclohexyl)aminobutan-2-ol
• CAS No: 1343149-29-0
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5178844
• PubChem ID: 64913608
• Update Time: 2025-06-11

4-(2-methylcyclohexyl)aminobutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-[(2-methylcyclohexyl)amino]butan-2-ol
• 4-((2-Methylcyclohexyl)amino)butan-2-ol
• 2-Butanol, 4-[(2-methylcyclohexyl)amino]-
• 4-(2-methylcyclohexyl)aminobutan-2-ol

• Inchi： 1S/C11H23NO/c1-9-5-3-4-6-11(9)12-8-7-10(2)13/h9-13H,3-8H2,1-2H3
• InChI Key： IKNQAZTWGKXIIA-UHFFFAOYSA-N
• SMILES： OC(C)CCNC1CCCCC1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• XLogP3: 2.7
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on 4-(2-methylcyclohexyl)aminobutan-2-ol

Introduction to 4-(2-methylcyclohexyl)aminobutan-2-ol (CAS No. 1343149-29-0)

4-(2-methylcyclohexyl)aminobutan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1343149-29-0, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a unique structural framework comprising a cyclohexyl ring substituted with a methyl group and an amine-linked butan-2-ol moiety, has garnered attention due to its potential applications in the development of novel therapeutic agents. The compound's structural complexity and its ability to engage in diverse chemical interactions make it a valuable candidate for further exploration in drug discovery and molecular pharmacology.

The synthesis and characterization of 4-(2-methylcyclohexyl)aminobutan-2-ol involve meticulous chemical methodologies that highlight the compound's reactivity and stability. The presence of the secondary amine group and the secondary alcohol functionality provides multiple sites for chemical modification, enabling the design of derivatives with tailored biological activities. Such structural features are particularly relevant in the context of modern drug design, where targeted interactions with biological targets are paramount.

In recent years, there has been a growing emphasis on the development of small molecules that can modulate biological pathways associated with neurological disorders, inflammatory conditions, and metabolic diseases. The structural motif of 4-(2-methylcyclohexyl)aminobutan-2-ol bears resemblance to certain pharmacophores found in established therapeutic agents, suggesting its potential as a lead compound or intermediate in the synthesis of new drugs. Its cyclohexyl ring, which is often present in bioactive molecules due to its ability to confer steric bulk and improve metabolic stability, further enhances its appeal as a pharmacological scaffold.

One of the most compelling aspects of 4-(2-methylcyclohexyl)aminobutan-2-ol is its potential role in modulating enzyme activity. The amine group can act as a hydrogen bond donor or acceptor, facilitating interactions with enzymes such as kinases, phosphodiesterases, and other therapeutic targets. Additionally, the secondary alcohol moiety can participate in hydrogen bonding networks, influencing the compound's binding affinity and selectivity. These characteristics make it an attractive candidate for structure-based drug design approaches.

The pharmaceutical industry has increasingly adopted computational methods to accelerate the discovery of novel active compounds. Virtual screening techniques, molecular docking simulations, and quantum mechanical calculations have been employed to predict the binding modes of 4-(2-methylcyclohexyl)aminobutan-2-ol with various biological targets. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes implicated in diseases such as cancer and neurodegeneration. These findings underscore the importance of interdisciplinary approaches in modern drug discovery.

Furthermore, the synthesis of 4-(2-methylcyclohexyl)aminobutan-2-ol has been optimized to ensure high yield and purity, which are critical for subsequent preclinical and clinical evaluations. Advanced synthetic techniques, including catalytic hydrogenation and asymmetric synthesis, have been employed to introduce specific stereocenters with high enantioselectivity. Such methodologies are essential for producing enantiomerically pure compounds that exhibit optimal pharmacological profiles.

The potential therapeutic applications of 4-(2-methylcyclohexyl)aminobutan-2-ol extend beyond enzyme inhibition. The compound's ability to interact with membrane receptors and ion channels has also been explored in recent research. Its structural features may enable it to modulate signaling pathways involved in pain perception, neurotransmitter release, and synaptic plasticity. These mechanisms are particularly relevant in the context of central nervous system (CNS) disorders, where modulation of neuronal activity is key to developing effective treatments.

In conclusion, 4-(2-methylcyclohexyl)aminobutan-2-ol (CAS No. 1343149-29-0) represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a significant role in addressing unmet medical needs across various therapeutic areas.